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Compound Name:
Benzene;propan-2-

olate;titanium(4+)

Cat. No.: B039218 Get Quote

An In-depth Technical Guide to the Chemical Properties of Titanium(IV) Tetraisopropoxide

Introduction
Titanium(IV) tetraisopropoxide, commonly referred to as TTIP or titanium isopropoxide, is a

metal alkoxide with the chemical formula Ti{OCH(CH₃)₂}₄[1][2]. It is a highly reactive, colorless

to pale-yellow liquid that serves as a critical precursor in materials science and a versatile

catalyst in organic synthesis[1][3]. Its reactivity, particularly with water, makes it the cornerstone

of the sol-gel process for producing high-purity titanium dioxide (TiO₂) materials, such as thin

films and nanoparticles[2]. This guide provides a detailed overview of its chemical properties,

experimental protocols for its use, and visual representations of its key reaction pathways.

Physicochemical Properties
The fundamental physical and chemical properties of Titanium(IV) Tetraisopropoxide are

summarized below. These data are essential for handling, storage, and experimental design.
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Property Value Citations

CAS Number 546-68-9 [4][5]

Molecular Formula C₁₂H₂₈O₄Ti [4][5]

Molar Mass 284.22 g/mol [4][6]

Appearance Colorless to pale-yellow liquid [4][5]

Odor Alcohol-like [4][7]

Density 0.96 g/mL at 20 °C [5]

Melting Point 14-17 °C [5]

Boiling Point 232 °C at 760 mmHg [5]

Refractive Index (n₂₀/D) 1.464 [5]

Viscosity
2.11 centipoises at 25 °C

(apparent)
[4]

Solubility

Soluble in ethanol, ether,

benzene, chloroform. Reacts

with water.

[2][4]

Stability
Moisture sensitive; fumes in

air.
[4][7]

Chemical Reactivity and Mechanisms
The chemistry of TTIP is dominated by the high reactivity of the Ti-O bond, which is susceptible

to cleavage by protic sources.

Hydrolysis and Condensation
The most significant reaction of TTIP is its hydrolysis with water, which initiates the formation of

titanium dioxide[2]. The overall reaction is: Ti{OCH(CH₃)₂}₄ + 2 H₂O → TiO₂ + 4

(CH₃)₂CHOH[2]

This process occurs through a series of stepwise hydrolysis and condensation reactions.
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Hydrolysis: One or more isopropoxide groups are replaced by hydroxyl groups. This reaction

is typically very fast. Ti(OR)₄ + H₂O → Ti(OR)₃(OH) + ROH

Condensation: The hydroxylated intermediates condense to form Ti-O-Ti (oxo) or Ti-OH-Ti

(hydroxo) bridges, eliminating water (oxolation) or alcohol (olation)[8]. These condensation

reactions lead to the formation of a three-dimensional oxide network, which is the foundation

of the sol-gel process[8].

The mechanism is visualized in the diagram below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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